Cas no 2177-52-8 ((1S,2S)-cyclopropane-1,2-diamine)

• Product Name: (1S,2S)-cyclopropane-1,2-diamine
• CAS No: 2177-52-8
• MF: C₃H₈N₂
• MW: 72.1090202331543
• MDL: MFCD32068470
• CID: 3185964
• PubChem ID: 11139037
• Update Time: 2025-07-20

(1S,2S)-cyclopropane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-CYCLOPROPANEDIAMINE, (1R,2R)-REL-
• trans-Cyclopropane-1,2-diamine
• (1S,2S)-cyclopropane-1,2-diamine
• 57073-20-8
• SB75250
• DTXSID00903789
• trans-1,2-Diaminocyclopropane
• 2177-52-8
• SB75244
• NoName_4536
• 78738-29-1
• cyclopropane-1,2-diamine
• EN300-84375
• AKOS006340223
• cis-Cyclopropane-1,2-diamine
• SB35472

• MDL： MFCD32068470
• Inchi： 1S/C3H8N2/c4-2-1-3(2)5/h2-3H,1,4-5H2
• InChI Key： DQSBSLFFVASXRY-UHFFFAOYSA-N
• SMILES： NC1CC1N

Computed Properties

• Exact Mass: 72.068748264Da
• Monoisotopic Mass: 72.068748264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 38.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (1S,2S)-cyclopropane-1,2-diamine

Recent Advances in the Application of (1S,2S)-Cyclopropane-1,2-diamine (CAS: 2177-52-8) in Chemical Biology and Pharmaceutical Research

The compound (1S,2S)-cyclopropane-1,2-diamine (CAS: 2177-52-8) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This chiral diamine scaffold serves as a critical building block in the synthesis of various bioactive molecules, including catalysts, ligands, and drug candidates. Recent studies have highlighted its unique structural features, such as the rigid cyclopropane ring and the presence of two amino groups, which contribute to its ability to form stable complexes with metal ions and participate in diverse chemical reactions.

One of the most notable advancements in this field is the use of (1S,2S)-cyclopropane-1,2-diamine as a ligand in asymmetric catalysis. Researchers have demonstrated its efficacy in facilitating enantioselective transformations, such as hydrogenation and carbon-carbon bond-forming reactions. For instance, a 2023 study published in the Journal of the American Chemical Society reported the development of a novel palladium complex incorporating this diamine ligand, which exhibited exceptional enantioselectivity in the synthesis of chiral amines. The study attributed this performance to the ligand's ability to induce a well-defined chiral environment around the metal center.

In pharmaceutical research, (1S,2S)-cyclopropane-1,2-diamine has been employed as a key intermediate in the synthesis of potential therapeutic agents. A recent investigation published in Bioorganic & Medicinal Chemistry Letters explored its incorporation into novel kinase inhibitors. The researchers found that the cyclopropane ring's rigidity and the diamine's hydrogen-bonding capabilities enhanced the inhibitors' binding affinity and selectivity toward target kinases. This discovery opens new avenues for the design of more effective kinase-targeted drugs, particularly in oncology.

Another emerging application of (1S,2S)-cyclopropane-1,2-diamine is in the field of metal-organic frameworks (MOFs). A 2024 study in Chemical Science demonstrated its utility as a linker in the construction of chiral MOFs with potential applications in enantioselective separation and catalysis. The researchers highlighted the compound's ability to impart chirality to the MOF structure, thereby enabling the selective recognition of enantiomeric molecules. This development holds promise for industries requiring high-purity enantiomers, such as pharmaceuticals and agrochemicals.

Despite these advancements, challenges remain in the large-scale synthesis and purification of (1S,2S)-cyclopropane-1,2-diamine. Recent efforts have focused on optimizing synthetic routes to improve yield and enantiomeric purity. A 2023 patent application disclosed an improved method for the asymmetric synthesis of this diamine using a biocatalytic approach, which offers advantages in terms of sustainability and cost-effectiveness. These innovations are expected to facilitate broader adoption of the compound in industrial applications.

In conclusion, (1S,2S)-cyclopropane-1,2-diamine (CAS: 2177-52-8) continues to demonstrate its value as a multifunctional building block in chemical biology and pharmaceutical research. Its applications span asymmetric catalysis, drug discovery, and materials science, with ongoing research uncovering new possibilities. As synthetic methodologies advance and our understanding of its properties deepens, this compound is poised to play an increasingly important role in the development of next-generation chemical and biological tools.